Cas no 383132-27-2 (4,6-Dimethyl-1H-indole-2-carboxylic acid)

4,6-Dimethyl-1H-indole-2-carboxylic acid structure
383132-27-2 structure
Product Name:4,6-Dimethyl-1H-indole-2-carboxylic acid
CAS No:383132-27-2
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD02664431
CID:1027527
PubChem ID:3445901
Update Time:2025-04-20

4,6-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-1H-indole-2-carboxylic acid
    • 4,6-dimethylindole-2-carboxylic acid
    • AC1MQ4IO
    • AC1Q2I8Y
    • ACMC-209izd
    • ANW-28871
    • CTK4H9706
    • SBB018003
    • SureCN1761165
    • 4,6-Dimethyl-1H-indole-2-carboxylic acid, AldrichCPR
    • A873872
    • HRHYVQGVACIBPS-UHFFFAOYSA-N
    • NCGC00328922-01
    • D86678
    • AB01322636-02
    • BBL022255
    • 4,6-Dimethyl-1H-indole-2-carboxylicacid
    • MFCD02664431
    • EN300-15109
    • 383132-27-2
    • LS-04746
    • SY042871
    • DTXSID40392537
    • Z119989638
    • SCHEMBL1761165
    • STK513748
    • AKOS000302456
    • AMY7642
    • DA-21897
    • 1H-Indole-2-carboxylic acid, 4,6-dimethyl-
    • ALBB-014938
    • MDL: MFCD02664431
    • Inchi: 1S/C11H11NO2/c1-6-3-7(2)8-5-10(11(13)14)12-9(8)4-6/h3-5,12H,1-2H3,(H,13,14)
    • InChI Key: HRHYVQGVACIBPS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C(C)=CC(C)=CC=2N1)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

4,6-Dimethyl-1H-indole-2-carboxylic acid Security Information

  • HazardClass:IRRITANT

4,6-Dimethyl-1H-indole-2-carboxylic acid Pricemore >>

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